Cas no 664990-44-7 (2-amino-4-fluoro-2-methylbutanoic acid hydrochloride)

• Product Name: 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride
• CAS No: 664990-44-7
• MF: C₅H₁₁ClFNO₂
• MW: 171.597744226456
• MDL: MFCD29991901
• CID: 3448890
• PubChem ID: 85944008
• Update Time: 2025-10-15

2-amino-4-fluoro-2-methylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• ISOVALINE, 4-FLUORO-, HYDROCHLORIDE
• 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride
• 664990-44-7
• 2-AMINO-4-FLUORO-2-METHYLBUTANOICACIDHYDROCHLORIDE
• Z2509305784
• PBB99044
• 2-amino-4-fluoro-2-methylbutanoic acid;hydrochloride
• EN300-299005

• MDL： MFCD29991901
• Inchi： 1S/C5H10FNO2.ClH/c1-5(7,2-3-6)4(8)9;/h2-3,7H2,1H3,(H,8,9);1H
• InChI Key： AAYNSALCEAVHPC-UHFFFAOYSA-N
• SMILES： C(N)(C)(C(=O)O)CCF.Cl

Computed Properties

• Exact Mass: 171.0462344Da
• Monoisotopic Mass: 171.0462344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride

Introduction to 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride (CAS No. 664990-44-7) and Its Emerging Applications in Chemical Biology

2-amino-4-fluoro-2-methylbutanoic acid hydrochloride, identified by the chemical abstracts service number 664990-44-7, is a fluorinated β-amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a fluorine atom substituent at the fourth carbon position of a branched-chain β-amino acid—exhibits intriguing physicochemical properties that make it a valuable scaffold for drug discovery and molecular probe development.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in biochemical assays and medicinal chemistry applications. The presence of both amino and carboxyl functional groups allows for diverse derivatization strategies, enabling the synthesis of peptidomimetics, protease inhibitors, and other bioactive molecules. Recent advances in computational chemistry and structure-based drug design have highlighted the potential of fluorinated amino acids as privileged scaffolds, with 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride being a prime example.

In the context of modern drug development, fluorine atoms are strategically incorporated into molecules to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The fluorine substituent in 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride contributes to enhanced lipophilicity and electronic properties, which can influence receptor interactions. This has led to its exploration as a building block in the design of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

Recent studies have demonstrated the utility of this compound in the development of enzyme inhibitors. For instance, fluorinated β-amino acids have been shown to mimic natural substrates with high precision, allowing for the creation of potent protease inhibitors. The structural rigidity introduced by the branched side chain further aids in optimizing binding interactions with biological targets. Such properties make 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride a compelling candidate for further investigation in rational drug design.

The pharmaceutical industry has increasingly recognized the importance of fluorinated amino acids in medicinal chemistry. Their ability to enhance molecular recognition and stability has been leveraged in the development of next-generation therapeutics. 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride exemplifies this trend, as it serves as a versatile intermediate for synthesizing complex molecules with tailored biological activities. Its incorporation into peptidomimetic libraries has yielded promising leads for treating metabolic diseases and inflammation.

Moreover, the growing interest in fluorinated compounds stems from their role in improving pharmacokinetic profiles. Fluorine atoms can increase metabolic resistance, prolonging drug efficacy while reducing off-target effects. This characteristic is particularly relevant for chronic disease management, where sustained therapeutic levels are essential. The hydrochloride salt form of 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride aligns with these requirements, offering a balanced solubility profile suitable for oral and parenteral administration.

Advances in synthetic methodologies have further expanded the synthetic utility of this compound. Modern techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have enabled efficient access to derivatives of 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride, streamlining the discovery process. These innovations have empowered medicinal chemists to rapidly explore structure–activity relationships (SAR) and identify novel bioactive scaffolds.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the adoption of fluorinated amino acids like 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride. Predictive models can now identify optimal substitution patterns based on large datasets, reducing experimental trial-and-error. This synergy between computational tools and experimental validation underscores the compound's potential as a cornerstone in modern pharmaceutical research.

In summary, 2-amino-4-fluoro-2-methylbutanoic acid hydrochloride (CAS No. 664990-44-7) represents a significant advancement in chemical biology and drug development. Its unique structural features—combining a fluorine substituent with functionalized side chains—make it an invaluable tool for designing innovative therapeutics. As research continues to uncover new applications for this compound, its role in addressing global health challenges is poised to expand further.